4-Methoxybenzyl disulfide
Overview
Description
1-Methoxy-4-({[(4-methoxyphenyl)methyl]disulfanyl}methyl)benzene, also known as 4-MMPB, is a compound used in a variety of scientific research applications. It is a colorless, volatile liquid that is soluble in organic solvents and has a boiling point of approximately 130°C. 4-MMPB has a wide range of applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
4-Methoxybenzyl disulfide has been used in a variety of scientific research applications, including the study of enzymes, protein interactions, and biochemical pathways. It has also been used to study the effects of drugs on the human body, as well as the effects of environmental toxins on the environment. This compound has been used to study the effects of drugs on the human body, as well as the effects of environmental toxins on the environment.
Mechanism of Action
4-Methoxybenzyl disulfide acts as a reversible inhibitor of the enzymes cytochrome P450, which are involved in the metabolism of drugs and other compounds. It also binds to the active site of the enzyme, preventing the enzyme from catalyzing its reaction. This inhibition of the enzyme can have a variety of effects, depending on the compound being studied.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can result in a decrease in the metabolism of drugs and other compounds. It has also been shown to bind to the active site of the enzyme, preventing the enzyme from catalyzing its reaction. Additionally, this compound has been shown to have an inhibitory effect on the production of pro-inflammatory cytokines, which can help to reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-Methoxybenzyl disulfide in laboratory experiments is that it can be synthesized in a high yield. Additionally, it is a relatively inexpensive compound, making it a cost-effective option for research applications. However, there are some limitations associated with using this compound in laboratory experiments. For example, it is a volatile compound and can easily evaporate, making it difficult to store and handle. Additionally, it is a relatively weak inhibitor of the enzymes cytochrome P450, meaning that it may not be as effective as other compounds for certain research applications.
Future Directions
There are a variety of potential future directions for 4-Methoxybenzyl disulfide research. For example, further research could be conducted on the effects of this compound on the metabolism of drugs and other compounds. Additionally, further research could be conducted on the effects of this compound on the production of pro-inflammatory cytokines. Finally, further research could be conducted on the potential uses of this compound in the treatment of various diseases.
Synthesis Methods
4-Methoxybenzyl disulfide can be synthesized by a variety of methods, including the reaction of 4-methoxyphenyl methyl disulfide with formaldehyde and subsequent hydrolysis of the resulting Schiff base. This method has been used in several studies to synthesize this compound in a high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methoxy-4-({[(4-methoxyphenyl)methyl]disulfanyl}methyl)benzene involves the reaction of 1-methoxy-4-bromo-2-(methylthio)benzene with 4-methoxybenzyl mercaptan followed by oxidation of the resulting thioether to form the disulfide bond.", "Starting Materials": [ "1-methoxy-4-bromo-2-(methylthio)benzene", "4-methoxybenzyl mercaptan", "Sodium hydride", "Acetone", "Hydrogen peroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Deprotonation of 4-methoxybenzyl mercaptan with sodium hydride in acetone to form the thiolate anion.", "Step 2: Addition of the thiolate anion to 1-methoxy-4-bromo-2-(methylthio)benzene to form the thioether intermediate.", "Step 3: Oxidation of the thioether intermediate with hydrogen peroxide in the presence of sulfuric acid to form the disulfide bond and the final product, 1-methoxy-4-({[(4-methoxyphenyl)methyl]disulfanyl}methyl)benzene." ] } | |
CAS RN |
17004-42-1 |
Molecular Formula |
C16H18O2S2 |
Molecular Weight |
306.4 g/mol |
IUPAC Name |
1-methoxy-4-[[(4-methoxyphenyl)methyldisulfanyl]methyl]benzene |
InChI |
InChI=1S/C16H18O2S2/c1-17-15-7-3-13(4-8-15)11-19-20-12-14-5-9-16(18-2)10-6-14/h3-10H,11-12H2,1-2H3 |
InChI Key |
LNAZHVACIOCJFA-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)CSSCC2=CC=C(C=C2)OC |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
